Cas no 2172521-56-9 (1-(4-methoxybutan-2-yl)-1,8-diazaspiro4.5decane)

• Product Name: 1-(4-methoxybutan-2-yl)-1,8-diazaspiro4.5decane
• CAS No: 2172521-56-9
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5965496
• PubChem ID: 165840066
• Update Time: 2025-10-24

1-(4-methoxybutan-2-yl)-1,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutan-2-yl)-1,8-diazaspiro4.5decane
• EN300-1274029
• 2172521-56-9
• 1-(4-methoxybutan-2-yl)-1,8-diazaspiro[4.5]decane

• Inchi： 1S/C13H26N2O/c1-12(4-11-16-2)15-10-3-5-13(15)6-8-14-9-7-13/h12,14H,3-11H2,1-2H3
• InChI Key： VYVNRERYBGGMSD-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)N1CCCC21CCNCC2

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(4-methoxybutan-2-yl)-1,8-diazaspiro4.5decane

Research Brief on 1-(4-methoxybutan-2-yl)-1,8-diazaspiro[4.5]decane (CAS: 2172521-56-9)

This research brief provides an overview of the latest findings related to the compound 1-(4-methoxybutan-2-yl)-1,8-diazaspiro[4.5]decane (CAS: 2172521-56-9), a spirocyclic amine derivative with potential applications in medicinal chemistry and drug discovery. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, positioning it as a promising candidate for further development.

The compound belongs to the diazaspiro[4.5]decane family, known for their structural diversity and bioactivity. Its unique spirocyclic core and methoxybutyl side chain contribute to its physicochemical properties, including solubility and metabolic stability, which are critical for drug-like molecules. Recent synthetic routes have optimized yield and purity, enabling more extensive biological evaluation.

Pharmacological studies indicate that 1-(4-methoxybutan-2-yl)-1,8-diazaspiro[4.5]decane exhibits affinity for specific neurotransmitter receptors, particularly those in the central nervous system (CNS). Preliminary in vitro assays suggest its potential as a modulator of serotonin and dopamine pathways, which could have implications for treating neuropsychiatric disorders such as depression and schizophrenia. However, further in vivo studies are required to validate these findings.

In addition to its CNS activity, recent research has explored its role in oncology. The compound's ability to interact with certain kinase enzymes has sparked interest in its potential as an anticancer agent. Early-stage cell-based assays demonstrate inhibitory effects on tumor cell proliferation, though the exact mechanism remains under investigation. These findings highlight the compound's versatility and warrant further exploration in diverse therapeutic areas.

Despite its promise, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are underway to refine its design. Collaborative efforts between academic and industrial researchers are expected to accelerate its development, with the goal of advancing it to preclinical trials in the near future.

In conclusion, 1-(4-methoxybutan-2-yl)-1,8-diazaspiro[4.5]decane represents a compelling case study in modern drug discovery. Its multifaceted bioactivity and synthetic accessibility make it a valuable scaffold for further medicinal chemistry efforts. Continued research will clarify its therapeutic potential and pave the way for its translation into clinical applications.